![molecular formula C18H21F3N6 B2615469 4-(4-(2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline CAS No. 2034330-50-0](/img/structure/B2615469.png)
4-(4-(2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline
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Description
4-(4-(2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline is a useful research compound. Its molecular formula is C18H21F3N6 and its molecular weight is 378.403. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antibacterial Activities
Compounds related to the structure of 4-(4-(2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)-5,6,7,8-tetrahydroquinazoline have been studied for their synthesis and antibacterial activities. For instance, temafloxacin hydrochloride, a related compound, has shown potential as a broad-spectrum antimicrobial agent (Chu et al., 1991).
Antihypertensive Potential
Some derivatives of 1,2,4-triazolol[1,5-alpha]pyrimidines, which bear structural similarities, have shown potential as antihypertensive agents. Compounds with related structures to prazosin have been synthesized and tested for their antihypertensive activity (Bayomi et al., 1999).
Anti-Inflammatory and Analgesic Agents
Novel compounds synthesized from visnagenone–ethylacetate or khellinone–ethylacetate, which are structurally related to the specified compound, have been evaluated as cyclooxygenase inhibitors and for their analgesic and anti-inflammatory activities. These compounds showed significant inhibitory activity on COX-2 selectivity and analgesic activity (Abu‐Hashem et al., 2020).
Luminescent Properties and Photo-Induced Electron Transfer
Piperazine substituted naphthalimide model compounds have been synthesized and studied for their luminescent properties and photo-induced electron transfer. These compounds showed fluorescence quantum yields and were explored for their potential in pH probe applications (Gan et al., 2003).
Anticancer Activity
Some pyrido[1,2-a]pyrimidin-4-one derivatives, structurally related, have been synthesized and evaluated for their antiproliferative effect against various human cancer cell lines. Certain compounds among these derivatives showed promising activity, suggesting potential as anticancer agents (Mallesha et al., 2012).
properties
IUPAC Name |
4-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]-5,6,7,8-tetrahydroquinazoline |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C18H21F3N6/c1-12-24-15(18(19,20)21)10-16(25-12)26-6-8-27(9-7-26)17-13-4-2-3-5-14(13)22-11-23-17/h10-11H,2-9H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKCALFVQIOSTLK-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)N2CCN(CC2)C3=NC=NC4=C3CCCC4)C(F)(F)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21F3N6 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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